Cas no 1805497-73-7 (2-Chloro-6-cyano-3-methylphenylacetic acid)

• Product Name: 2-Chloro-6-cyano-3-methylphenylacetic acid
• CAS No: 1805497-73-7
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5003384
• Update Time: 2023-08-25

2-Chloro-6-cyano-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-3-methylphenylacetic acid

• Inchi： 1S/C10H8ClNO2/c1-6-2-3-7(5-12)8(10(6)11)4-9(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： LRMGZMBSACFLAH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C#N)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles